Cas no 2111551-21-2 ((1S)-1-2-(propan-2-yl)-1,3-thiazol-4-ylethan-1-amine)

(1S)-1-[2-(Propan-2-yl)-1,3-thiazol-4-yl]ethan-1-amine is a chiral amine derivative featuring a thiazole core, a heterocyclic structure known for its versatility in medicinal and agrochemical applications. The compound's stereospecific (1S) configuration ensures precise interactions in enantioselective synthesis or biological systems. The presence of the isopropyl-substituted thiazole moiety enhances its lipophilicity, potentially improving membrane permeability in pharmacological contexts. This scaffold is of interest in the development of bioactive molecules, including enzyme inhibitors or receptor modulators, due to its rigid heterocyclic framework and amine functionality, which can serve as a key pharmacophore. Its synthetic utility is further underscored by its potential as a chiral building block in asymmetric synthesis.

(1S)-1-2-(propan-2-yl)-1,3-thiazol-4-ylethan-1-amine structure

2111551-21-2 structure

Product Name:(1S)-1-2-(propan-2-yl)-1,3-thiazol-4-ylethan-1-amine

CAS No:2111551-21-2

MF:C₈H₁₄N₂S

MW:170.275160312653

CID:5858272

PubChem ID:92669561

Update Time:2025-06-28

(1S)-1-2-(propan-2-yl)-1,3-thiazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

- (1S)-1-2-(propan-2-yl)-1,3-thiazol-4-ylethan-1-amine
- EN300-1749200
- 2111551-21-2
- (1S)-1-[2-(propan-2-yl)-1,3-thiazol-4-yl]ethan-1-amine
- Inchi： 1S/C8H14N2S/c1-5(2)8-10-7(4-11-8)6(3)9/h4-6H,9H2,1-3H3/t6-/m0/s1
- InChI Key： LREHYSNVFRWIKM-LURJTMIESA-N
- SMILES： S1C=C([C@H](C)N)N=C1C(C)C

Computed Properties

Exact Mass: 170.08776963g/mol
Monoisotopic Mass: 170.08776963g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 127
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 67.2Å²

(1S)-1-2-(propan-2-yl)-1,3-thiazol-4-ylethan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1749200-0.05g	(1S)-1-[2-(propan-2-yl)-1,3-thiazol-4-yl]ethan-1-amine	2111551-21-2	0.05g	$1452.0	2023-09-20
Enamine	EN300-1749200-0.1g	(1S)-1-[2-(propan-2-yl)-1,3-thiazol-4-yl]ethan-1-amine	2111551-21-2	0.1g	$1521.0	2023-09-20
Enamine	EN300-1749200-0.25g	(1S)-1-[2-(propan-2-yl)-1,3-thiazol-4-yl]ethan-1-amine	2111551-21-2	0.25g	$1591.0	2023-09-20
Enamine	EN300-1749200-0.5g	(1S)-1-[2-(propan-2-yl)-1,3-thiazol-4-yl]ethan-1-amine	2111551-21-2	0.5g	$1660.0	2023-09-20
Enamine	EN300-1749200-1.0g	(1S)-1-[2-(propan-2-yl)-1,3-thiazol-4-yl]ethan-1-amine	2111551-21-2	1g	$1729.0	2023-06-03
Enamine	EN300-1749200-2.5g	(1S)-1-[2-(propan-2-yl)-1,3-thiazol-4-yl]ethan-1-amine	2111551-21-2	2.5g	$3389.0	2023-09-20
Enamine	EN300-1749200-5.0g	(1S)-1-[2-(propan-2-yl)-1,3-thiazol-4-yl]ethan-1-amine	2111551-21-2	5g	$5014.0	2023-06-03
Enamine	EN300-1749200-10.0g	(1S)-1-[2-(propan-2-yl)-1,3-thiazol-4-yl]ethan-1-amine	2111551-21-2	10g	$7435.0	2023-06-03
Enamine	EN300-1749200-1g	(1S)-1-[2-(propan-2-yl)-1,3-thiazol-4-yl]ethan-1-amine	2111551-21-2	1g	$1729.0	2023-09-20
Enamine	EN300-1749200-5g	(1S)-1-[2-(propan-2-yl)-1,3-thiazol-4-yl]ethan-1-amine	2111551-21-2	5g	$5014.0	2023-09-20